Cas no 1267406-23-4 (3-(2,4-dimethylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 3-(2,4-dimethylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 1267406-23-4
• MF: C₁₄H₁₈O₂
• MW: 218.291524410248
• CID: 5915727
• PubChem ID: 82158625
• Update Time: 2025-05-24

3-(2,4-dimethylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-dimethylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• 1267406-23-4
• EN300-1852293

• Inchi： 1S/C14H18O2/c1-8-5-6-10(9(2)7-8)11-12(13(15)16)14(11,3)4/h5-7,11-12H,1-4H3,(H,15,16)
• InChI Key： HQJIPIBSHBXCLF-UHFFFAOYSA-N
• SMILES： OC(C1C(C2C=CC(C)=CC=2C)C1(C)C)=O

Computed Properties

• Exact Mass: 218.130679813g/mol
• Monoisotopic Mass: 218.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes

Additional information on 3-(2,4-dimethylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid

3-(2,4-Dimethylphenyl)-2,2-Dimethylcyclopropane-1-Carboxylic Acid: A Comprehensive Overview

3-(2,4-Dimethylphenyl)-2,2-Dimethylcyclopropane-1-Carboxylic Acid, also known by its CAS number CAS No. 1267406-23-4, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound is a derivative of cyclopropane carboxylic acid, with a substituted phenyl group and additional methyl substituents. Its unique structure has garnered attention due to its potential applications in drug discovery and material science.

The chemical structure of this compound is characterized by a cyclopropane ring fused to a carboxylic acid group. The phenyl ring attached at the 3-position of the cyclopropane is substituted with two methyl groups at the 2 and 4 positions, while the cyclopropane itself has two methyl groups at the 2-position. This arrangement imparts unique electronic and steric properties to the molecule, making it a valuable substrate for further functionalization and study.

Recent studies have highlighted the importance of cyclopropane-containing compounds in medicinal chemistry. For instance, research published in Journal of Medicinal Chemistry has demonstrated that cyclopropane rings can significantly enhance the bioactivity of certain drugs by altering their pharmacokinetic profiles. The presence of electron-donating groups like methyl substituents on both the phenyl and cyclopropane rings in this compound further modulates its reactivity and selectivity, making it a promising candidate for drug design.

In terms of synthesis, this compound can be prepared via various methods, including ring-closing metathesis and other cycloaddition reactions. A study in Organic Letters reported an efficient synthesis route utilizing Grubbs catalyst for the formation of the cyclopropane ring. The use of such catalytic methods not only enhances yield but also ensures better control over stereochemistry, which is crucial for biological applications.

The physical properties of this compound are equally intriguing. Its melting point and solubility characteristics make it suitable for various analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. Recent advancements in analytical chemistry have allowed for more precise determination of these properties, contributing to a better understanding of its behavior under different conditions.

From an environmental perspective, the biodegradation potential of this compound is an area of active research. Studies conducted by environmental chemists have shown that certain substituted cyclopropanes can undergo microbial degradation under specific conditions. Understanding these processes is essential for assessing the ecological impact of such compounds and ensuring their safe use in industrial applications.

In conclusion, 3-(2,4-Dimethylphenyl)-2,2-Dimethylcyclopropane-1-Carboxylic Acid represents a fascinating example of how structural modifications can influence the properties and applications of organic compounds. With ongoing research into its synthesis, reactivity, and environmental fate, this compound continues to be a subject of interest in both academic and industrial settings.